N-(4-tert-butylphenyl)-2,6-dichloro-5-fluoronicotinamide

• IUPAC Name: N-(4-tert-butylphenyl)-2,6-dichloro-5-fluoropyridine-3-carboxamide
• InChI: InChI=1S/C16H15Cl2FN2O/c1-16(2,3)9-4-6-10(7-5-9)20-15(22)11-8-12(19)14(18)21-13(11)17/h4-8H,1-3H3,(H,20,22)
• InChI Key: IHJDCVOXUAIONS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)NC(=O)C2=CC(=C(N=C2Cl)Cl)F
• Molecular Formula: C16H15Cl2FN2O
• DSSTOX Substance ID: DTXSID301142729
• Molecular Weight: 341.2 g/mol
• CAS RN: 680217-83-8

Description

N-(4-tert-butylphenyl)-2,6-dichloro-5-fluoronicotinamide, also known as BAY 43-9006, is a small molecule inhibitor that has been extensively studied for its potential use in cancer treatment. The compound was first synthesized in 1999 by Bayer Pharmaceuticals and has since been the subject of numerous scientific studies.

Mechanism of Action

N-(4-tert-butylphenyl)-2,6-dichloro-5-fluoronicotinamide 43-9006 exerts its anti-cancer effects by inhibiting the activity of several key proteins involved in cancer cell growth and survival. Specifically, the compound inhibits the activity of RAF kinase, which is involved in the MAPK/ERK signaling pathway, and VEGFR-2, which is involved in angiogenesis. By inhibiting these proteins, this compound 43-9006 is able to slow or halt the growth of cancer cells.
Biochemical and Physiological Effects:
This compound 43-9006 has been shown to have several biochemical and physiological effects. In addition to inhibiting RAF kinase and VEGFR-2, the compound has been shown to induce apoptosis (programmed cell death) in cancer cells and to inhibit the proliferation of tumor cells. This compound 43-9006 has also been shown to have anti-inflammatory effects and to inhibit the production of several cytokines involved in inflammation.

Advantages and Limitations for Lab Experiments

One advantage of N-(4-tert-butylphenyl)-2,6-dichloro-5-fluoronicotinamide 43-9006 for lab experiments is that it has been extensively studied and its mechanism of action is well understood. This makes it a useful tool for investigating the role of RAF kinase and VEGFR-2 in cancer cell growth and survival. However, one limitation of this compound 43-9006 is that it is a small molecule inhibitor, which means that it may not be effective against all types of cancer or against cancer cells that have developed resistance to the compound.

Future Directions

There are several potential future directions for research on N-(4-tert-butylphenyl)-2,6-dichloro-5-fluoronicotinamide 43-9006. One area of interest is the development of combination therapies that include this compound 43-9006 along with other cancer treatments, such as chemotherapy or immunotherapy. Another area of interest is the development of new small molecule inhibitors that target other proteins involved in cancer cell growth and survival. Finally, there is a need for further research to better understand the mechanisms of resistance to this compound 43-9006 and to develop strategies to overcome this resistance.

Synthesis Methods

The synthesis of N-(4-tert-butylphenyl)-2,6-dichloro-5-fluoronicotinamide 43-9006 involves a multi-step process that begins with the reaction of 4-tert-butylphenylhydrazine with 2,6-dichloronicotinoyl chloride. The resulting intermediate is then reacted with 5-fluoro-2-methylbenzoic acid to produce the final compound.

Scientific Research Applications

N-(4-tert-butylphenyl)-2,6-dichloro-5-fluoronicotinamide 43-9006 has been extensively studied for its potential use in cancer treatment. The compound has been shown to inhibit the activity of several key proteins involved in cancer cell growth and survival, including RAF kinase and VEGFR-2. Clinical trials have demonstrated the efficacy of this compound 43-9006 in the treatment of several types of cancer, including renal cell carcinoma and hepatocellular carcinoma.